Cas no 1806261-81-3 (2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1806261-81-3
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4814733
• Update Time: 2025-10-23

2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C8H5F3N2O6/c9-8(10,11)19-5-2-4(13(17)18)7(16)12-3(5)1-6(14)15/h2H,1H2,(H,12,16)(H,14,15)
• InChI Key： DESOSBLFKIRAOR-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(NC=1CC(=O)O)=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 0.6
• Topological Polar Surface Area: 121

Additional information on 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid

Recent Advances in the Study of 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1806261-81-3)

The compound 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1806261-81-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest developments related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting inflammatory pathways. The presence of the trifluoromethoxy group and the nitro functionality in its structure has been shown to enhance its binding affinity to specific protein targets, making it a promising candidate for further optimization in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a modulator of the NLRP3 inflammasome, a critical component of the innate immune system implicated in various inflammatory diseases. The study demonstrated that derivatives of 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid exhibited potent inhibitory effects on NLRP3 activation, suggesting its utility in developing therapeutics for conditions such as gout, Alzheimer's disease, and atherosclerosis.

Another significant advancement was reported in the field of oncology, where the compound was investigated for its ability to inhibit specific kinases involved in cancer cell proliferation. Preliminary in vitro studies showed that 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid derivatives could effectively block the activity of certain tyrosine kinases, leading to reduced tumor growth in cell-based assays. These findings underscore the compound's versatility and potential as a scaffold for designing targeted cancer therapies.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid to improve yield and purity. A 2022 patent application detailed a novel catalytic method for its synthesis, which significantly reduced the formation of byproducts and enhanced the scalability of the process. This development is expected to facilitate broader research and application of the compound in both academic and industrial settings.

In conclusion, 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1806261-81-3) represents a promising chemical entity with diverse applications in drug discovery and development. Ongoing research continues to uncover its potential in targeting various disease pathways, and further optimization of its structure may lead to the development of novel therapeutics. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its pharmacokinetic properties to advance its clinical translation.